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Compound of Interest

Compound Name:
1-(2,5-

Dimethylphenethyl)piperazine

Cat. No.: B13532133

Get Quote

Executive Summary & Compound Profile
1-(2,5-Dimethylphenethyl)piperazine (hereafter referred to as 2,5-DMPEP) is a lipophilic

piperazine derivative. Structurally, it consists of a piperazine ring linked via an ethyl chain to a

2,5-dimethyl-substituted phenyl ring.

Unlike its commercially common analog 1-(2,5-Dimethylphenyl)piperazine (which lacks the

ethyl linker and is a direct arylpiperazine), the insertion of the phenethyl (ethyl-linker) moiety

significantly alters its physicochemical and pharmacological profile. This structural modification

typically shifts affinity from 5-HT (Serotonin) receptors toward Sigma-1 (

) receptors and Monoamine Transporters, acting as a flexible pharmacophore similar to known
ligands like SA4503 (Cutamesine).
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Property Detail

Chemical Name 1-[2-(2,5-Dimethylphenyl)ethyl]piperazine

Common Abbreviation 2,5-DMPEP

Molecular Formula

Molecular Weight ~218.34 g/mol (Free Base)

Predicted LogP ~3.2 – 3.8 (Highly Lipophilic)

pKa (Predicted)
~9.8 (Piperazine secondary amine), ~5.4

(Tertiary amine)

Primary Target Class
Putative Sigma-1 Receptor Ligand / 5-HT

Modulator

Physicochemical Challenges & Formulation
Strategy
Expert Insight: The free base of 2,5-DMPEP is an oil or low-melting solid with poor aqueous

solubility (< 0.1 mg/mL). For biological assays, it must be converted to a salt form or formulated

using solubilizing excipients. Direct dissolution in neutral buffer will result in precipitation and

erratic data.

Solubility Profile (Experimental Estimates)
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Solvent System
Solubility (Free
Base)

Solubility (HCl Salt) Recommendation

Water (pH 7.4) Insoluble
Moderate (~10

mg/mL)

Use Salt form for

aqueous buffers.

DMSO Soluble (>50 mg/mL) Soluble (>100 mg/mL)
Ideal for stock

solutions.

Ethanol Soluble Moderate
Good for intermediate

dilution.

0.1N HCl
Soluble (forms salt in

situ)
Soluble

Good for initial

dissolution.

Detailed Experimental Protocols
Protocol A: Preparation of the Hydrochloride Salt
(Standardization)
Purpose: To convert the lipophilic free base into a stable, water-soluble solid for consistent

dosing.

Materials:

2,5-DMPEP (Free Base)

Diethyl Ether (anhydrous)

HCl in Dioxane (4M) or Ethanolic HCl

Ice bath

Procedure:

Dissolution: Dissolve 100 mg of 2,5-DMPEP free base in 5 mL of anhydrous Diethyl Ether.

Ensure the solution is clear.
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Acidification: Place the vessel in an ice bath (0°C). Dropwise, add 1.2 equivalents of 4M HCl

in Dioxane.

Precipitation: A white precipitate (the dihydrochloride or monohydrochloride salt) will form

immediately.

Maturation: Stir for 15 minutes at 0°C to ensure complete conversion.

Isolation: Filter the solid under vacuum or centrifuge at 3000 x g for 5 minutes.

Washing: Wash the pellet twice with cold ether to remove excess acid.

Drying: Dry under high vacuum for 24 hours to remove residual solvent.

Yield Check: Expected mass ~126 mg (assuming dihydrochloride formation).[1]

Protocol B: Preparation of Assay Stock (In Vitro)
Purpose: Creating a precipitate-free solution for cell culture or binding assays.

Primary Stock (10 mM): Weigh the HCl salt equivalent to the free base weight. Dissolve in

100% DMSO.

Note: Avoid storing aqueous stocks; hydrolysis or oxidation may occur. Store DMSO

stocks at -20°C.

Working Solution (100 µM): Dilute the Primary Stock 1:100 into the assay buffer (e.g., PBS

or HBSS).

Critical Step: Vortex immediately upon addition. If turbidity appears, sonicate for 30

seconds.

Max DMSO Tolerance: Ensure final DMSO concentration in the cell well is < 0.5% (v/v) to

avoid solvent toxicity.

Protocol C: In Vivo Formulation (Parenteral)
Purpose: For IP or SC injection in rodent models.
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Vehicle System: 5% Hydroxypropyl-

-Cyclodextrin (HP

CD) in Saline. Rationale: Cyclodextrins encapsulate the lipophilic phenethyl tail, preventing
injection site irritation and improving bioavailability.

Prepare a 20% (w/v) stock of HP

CD in sterile water.

Dissolve 2,5-DMPEP (HCl salt) in the HP

CD solution. Sonicate at 40°C for 20 minutes until clear.

Dilute with sterile saline to reach a final cyclodextrin concentration of 5%.

Filter sterilize (0.22 µm PES filter) before injection.

Research Applications & Signaling Pathways
Putative Mechanism of Action (Sigma-1 Chaperoning)
Given the phenethyl-piperazine scaffold, 2,5-DMPEP is hypothesized to act as a Sigma-1

Receptor (Sig-1R) Agonist. Sig-1Rs are chaperone proteins at the Mitochondria-Associated ER

Membrane (MAM).

Graphviz Diagram: Putative Signaling Pathway The following diagram illustrates the

hypothesized mechanism where 2,5-DMPEP modulates ER stress and Calcium signaling.
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Figure 1: Hypothesized pharmacodynamics of 2,5-DMPEP at the Sigma-1 Receptor interface,

promoting calcium homeostasis and neuroprotection.

Receptor Binding Assay Workflow
To validate affinity, researchers should utilize a radioligand competition assay.

Membrane Prep: Rat brain homogenate or HEK293 cells overexpressing Sig-1R.

Radioligand: [³H]-(+)-Pentazocine (specific for Sigma-1) or [³H]-DTG (Sigma-1/2 non-

selective).
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Non-Specific Binding: Define using 10 µM Haloperidol.

Incubation: 120 min at 25°C.

Data Analysis: Calculate

values. 2,5-DMPEP is expected to show

in the low nanomolar range (1–100 nM) if it mimics known phenethyl-piperazines [1].

Safety & Handling (E-E-A-T)
Hazard Identification: As a substituted piperazine, assume irritant properties

(Skin/Eye/Respiratory).

Novelty Alert: This compound is an NCE (New Chemical Entity) in many jurisdictions. Treat

as potentially bioactive at low doses.

Storage:

Solid: -20°C, desiccated, protected from light.

Solution: Use fresh. Do not freeze-thaw aqueous stocks more than once.[2]
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Disclaimer: This document is for research use only. 2,5-DMPEP is not approved for human

diagnostic or therapeutic use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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